Cas no 503071-00-9 (Carbamic acid, [(2R,5R)-tetrahydro-4-oxo-2-[(1S)-1-[[tris(1-methylethyl)silyl]oxy]ethyl]-2H-1,3-oxazin-5-yl]-, phenylmethyl ester (9CI))

• Product Name: Carbamic acid, [(2R,5R)-tetrahydro-4-oxo-2-[(1S)-1-[[tris(1-methylethyl)silyl]oxy]ethyl]-2H-1,3-oxazin-5-yl]-, phenylmethyl ester (9CI)
• CAS No: 503071-00-9
• MF: C₂₃H₃₈N₂O₅Si
• MW: 450.643727779388
• CID: 5689658
• Update Time: 2023-10-12

Carbamic acid, [(2R,5R)-tetrahydro-4-oxo-2-[(1S)-1-[[tris(1-methylethyl)silyl]oxy]ethyl]-2H-1,3-oxazin-5-yl]-, phenylmethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(2R,5R)-tetrahydro-4-oxo-2-[(1S)-1-[[tris(1-methylethyl)silyl]oxy]ethyl]-2H-1,3-oxazin-5-yl]-, phenylmethyl ester (9CI)

• Inchi： 1S/C23H38N2O5Si/c1-15(2)31(16(3)4,17(5)6)30-18(7)22-25-21(26)20(14-28-22)24-23(27)29-13-19-11-9-8-10-12-19/h8-12,15-18,20,22H,13-14H2,1-7H3,(H,24,27)(H,25,26)/t18-,20+,22+/m0/s1
• InChI Key： FPPFWXWGCAUESF-CZTZKLFOSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@@H]1CO[C@H]([C@@H](O[Si](C(C)C)(C(C)C)C(C)C)C)NC1=O

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 570.1±50.0 °C(Predicted)
• pka: 10.21±0.40(Predicted)